4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 4-methoxy-2-[(2-methylpropylamino)methyl]phenol
• InChI: InChI=1S/C12H19NO2/c1-9(2)7-13-8-10-6-11(15-3)4-5-12(10)14/h4-6,9,13-14H,7-8H2,1-3H3
• InChI Key: JSCZXSBYQYFMSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=C(C=CC(=C1)OC)O

Description

4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol is a phenolic derivative characterized by a methoxy group at the para position (C4) and a secondary amine-linked 2-methylpropyl substituent at the ortho position (C2). The compound’s reactivity and applications can be inferred through comparisons with analogues, such as eugenol, isopropyl methylphenol (IPMP), and chlorinated phenols, which share functional group modifications (e.g., methoxy, alkylamino, or halogen substituents) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol typically involves the reaction of 4-methoxyphenol with an appropriate amine under controlled conditions. One common method involves the use of sodium hydride as a base and dimethylformamide (DMF) as a solvent. The reaction is carried out under an argon atmosphere by heating the mixture at 125°C for 24 hours .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: Electrophilic aromatic substitution reactions can occur, introducing different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are commonly used under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenolic group can yield quinones, while substitution reactions can introduce halogens or nitro groups onto the aromatic ring.

Scientific Research Applications

4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including anti-tumor and anti-inflammatory effects.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The phenolic group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and cellular processes. The aminoalkyl chain may also play a role in modulating the compound’s biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities:

Compound Name	Substituents	Molecular Weight	CAS Number	Key Properties/Applications
4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol	C4: Methoxy; C2: (2-methylpropyl)aminomethyl	~195.3 (estimated)	Not provided	Potential antimicrobial, catalytic applications (inferred)
2-Methoxy-4-(2-propenyl)phenol (Eugenol)	C2: Methoxy; C4: Allyl	164.2	97-53-0	MAK: 19 mg/m³; Fragrance, antiseptic
Isopropyl Methylphenol (IPMP)	C5: Isopropyl; C2: Methyl (thymol isomer)	150.2	3228-02-2	Bactericidal, antioxidant
4-Chloro-2-((1R)-1-{...}propyl)phenol	C4: Chloro; C2: Complex chiral amine	Not provided	Not provided	Crystallographic study (antiviral potential)
2-Methoxy-6-[[(3-methoxypropyl)amino]methyl]-4-allylphenol	C2: Methoxy; C6: (3-methoxypropyl)aminomethyl; C4: Allyl	~265.3 (estimated)	54219-82-8	Synthetic intermediate

Key Observations:

• This could improve thermal stability in catalytic processes, as seen in zeolite-mediated phenol methylation, where substituent bulkiness suppresses side reactions .
• Biological Activity: Methyl and amino groups influence receptor binding. The target compound’s amino group may introduce hydrogen-bonding capabilities, enhancing interactions with biological targets.

Pharmacological and Functional Insights

• Receptor Modulation: Structural analogues like 2,6-dimethylphenol show moderate potency in glycine receptor activation, with EC50 values unaffected by methyl group position .
• Antimicrobial Action : IPMP’s bactericidal properties suggest that the target compound’s amine group might enhance membrane disruption via cationic interactions, though this requires empirical validation.

Biological Activity

4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol, also known as a substituted phenolic compound, is being investigated for its potential biological activities, including anti-inflammatory and anti-tumor effects. This article delves into its biological activity, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound features a methoxy group and an aminoalkyl chain, which contribute to its unique chemical reactivity and biological properties. The structure can be represented as follows:

$$\text{C}_{11}\text{H}_{17}\text{N}\text{O}_2$$

The biological activity of 4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol is attributed to its ability to interact with various molecular targets. The phenolic group can engage in hydrogen bonding, which may influence enzyme activity and cellular processes. Additionally, the aminoalkyl chain may enhance the compound's solubility and bioavailability, further modulating its biological effects.

1. Anti-inflammatory Effects

Research has indicated that compounds similar to 4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol exhibit anti-inflammatory properties. For instance, studies have shown that phenolic compounds can inhibit pro-inflammatory cytokines and reduce inflammation in animal models .

2. Anti-tumor Activity

Preliminary studies suggest that this compound may possess anti-tumor properties. In vitro assays have demonstrated that it can inhibit the proliferation of cancer cells by inducing apoptosis through various signaling pathways, including the PI3K/AKT pathway .

3. Antioxidant Activity

The antioxidant potential of 4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol has been evaluated using DPPH radical scavenging assays. Results indicate that it effectively reduces oxidative stress by neutralizing free radicals, which is crucial for preventing cellular damage .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol, it is beneficial to compare it with structurally similar compounds.

Compound Name	Structure Features	Biological Activity
4-Methoxyphenol	Lacks aminoalkyl chain	Limited reactivity
2-Methylpropylamine	No phenolic group	Minimal biological activity
4-Methoxy-2-nitrophenol	Contains a nitro group	Different chemical properties

This table illustrates how the presence of both a methoxy group and an aminoalkyl chain in 4-Methoxy-2-{[(2-methylpropyl)amino]methyl}phenol enhances its biological activity compared to similar compounds.

Case Studies

Several case studies have highlighted the potential applications of this compound:

• Case Study on Anti-cancer Activity : In a study involving neuroblastoma cells, treatment with varying concentrations of the compound resulted in significant reductions in cell viability, suggesting its potential as a therapeutic agent against specific cancers .
• Case Study on Anti-inflammatory Effects : Another study demonstrated that administration of the compound in an animal model reduced markers of inflammation significantly compared to control groups .